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Compound of Interest

Compound Name: 6-Fluoroisatoic anhydride

Cat. No.: B1304262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult

the specific SDS for the most accurate and up-to-date information before handling 6-
Fluoroisatoic anhydride.

Introduction
6-Fluoroisatoic anhydride is a fluorinated aromatic compound utilized as a versatile

intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and

functional materials.[1] Its applications include the synthesis of anti-inflammatory agents, anti-

cancer drugs, and specialized polymers.[1] The presence of the fluorine atom can enhance the

reactivity of the molecule, making it a valuable building block for complex chemical structures.

[1][2] This guide provides an in-depth overview of the safety and handling precautions

necessary for the responsible use of 6-Fluoroisatoic anhydride in a laboratory setting.

Hazard Identification and Classification
6-Fluoroisatoic anhydride is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[3][4]

GHS Hazard Statements:
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H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3]

Some sources for related fluoro-isatoic anhydride compounds also include H302: Harmful if

swallowed.[4][5][6]

GHS Pictogram:

GHS07: Exclamation mark[5]

Signal Word:

Warning[5][7]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 6-Fluoroisatoic anhydride and

its parent compound, isatoic anhydride, are presented in the table below for comparison.

Property 6-Fluoroisatoic Anhydride
Isatoic Anhydride (for
comparison)

Molecular Formula C₈H₄FNO₃[1][3][5] C₈H₅NO₃[7][8]

Molecular Weight 181.12 g/mol [1][5] 163.13 g/mol [7][8]

Appearance
Light tan solid[1] or Beige

Powder[9]
Solid

Melting Point 253-257 °C (dec.)[1] 243 °C[9]

Flash Point Not applicable[5] 308 °C / 586.4 °F[9][10][11]

Density 1.502 g/cm³[3] Not available

Solubility Water soluble[9][11] Not available
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 6-
Fluoroisatoic anhydride.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[12]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[10][11]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling this compound.

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield

meeting NIOSH (US) or EN 166 (EU) standards.

[4][8][10]

Skin Protection

Compatible, chemical-resistant gloves (e.g.,

Nitrile rubber) and a lab coat or protective suit.

[4][8][10][12]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if dust is

generated and ventilation is inadequate.[10][12]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[10][13]

Do not breathe dust or vapors.[4][12]

Minimize dust generation during handling.[13]
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Wash hands thoroughly after handling.[7][13]

Do not eat, drink, or smoke in the work area.[13]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[10][13]

Keep the container tightly closed.[10][12][13]

Protect from moisture, as isatoic anhydrides are moisture-sensitive.[10][12][14]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[11][13]

Emergency Procedures
A clear and practiced emergency response plan is essential.

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://isatoicanhydride.com/isatoicanhydrideSDS-GHS.html
https://mubychem.com/MSDS/IsatoicAnhydrideMSDS.htm
https://mubychem.com/MSDS/IsatoicAnhydrideMSDS.htm
https://pim-resources.coleparmer.com/sds/62228.pdf
https://mubychem.com/MSDS/IsatoicAnhydrideMSDS.htm
https://pim-resources.coleparmer.com/sds/62228.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://mubychem.com/MSDS/IsatoicAnhydrideMSDS.htm
https://pim-resources.coleparmer.com/sds/62228.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://www.sigmaaldrich.com/US/en/sds/sial/106232
https://www.fishersci.com/store/msds?partNumber=AC122481000&countryCode=US&language=en
https://mubychem.com/MSDS/IsatoicAnhydrideMSDS.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[10]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention.[10][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[10][13]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[10]

Accidental Release Measures
Small Spills: Avoid dust formation.[13] Ensure adequate ventilation. Sweep up the material

and place it in a suitable, closed container for disposal.[8][11]

Large Spills: Evacuate the area.[12] Wear appropriate PPE, including respiratory protection.

[12] Contain the spill using an inert, non-combustible absorbent material (e.g., sand, earth).

[13] Collect the material and place it in a designated container for disposal.[13] Ventilate the

area and wash the spill site after material pickup is complete.[12] Do not let the product enter

drains.[4][8][14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][10]
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Specific Hazards: Thermal decomposition may produce toxic fumes, including oxides of

carbon and nitrogen, and hydrogen fluoride.[13][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10][12]

Experimental Protocols and Logical Workflows
The following diagrams illustrate the logical workflows for handling 6-Fluoroisatoic anhydride
and responding to emergencies.

Preparation and Handling Spill Response Personal Exposure Response

Review SDS

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Weigh and Handle Solid Compound
(Minimize Dust)

Store in a Tightly Closed Container
in a Cool, Dry Place

Evacuate Area

Wear Appropriate PPE

Contain Spill with Inert Material

Collect and Place in Waste Container

Clean and Ventilate Area

Exposure Occurs

Skin Contact:
Flush with Water for 15 min

Eye Contact:
Flush with Water for 15 min

Inhalation:
Move to Fresh Air

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[11][13]

Hazardous Decomposition Products: When heated to decomposition, it may produce toxic

fumes, including carbon oxides, nitrogen oxides, and hydrogen fluoride.[13][14]

Reactivity with Water: Isatoic anhydrides can react with water and moisture.[13][14]

Hydrolysis can occur, yielding the corresponding fluoroisatoic acid.[2]

Toxicological Information
The toxicological properties of 6-Fluoroisatoic anhydride have not been fully investigated.[10]

Information is primarily based on its classification as an irritant.

Acute Toxicity: May be harmful if swallowed.[4][9]

Skin Corrosion/Irritation: Causes skin irritation.[3][4][10]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][7][10]

Respiratory Sensitization: May cause respiratory tract irritation.[3][4][10]

Allergic Skin Reaction: May cause an allergic skin reaction.[7][8][9][15]

Disposal Considerations
Dispose of 6-Fluoroisatoic anhydride and its containers in accordance with all applicable

federal, state, and local regulations.[4] Waste materials should be handled by a licensed

disposal company. Do not allow the chemical to enter drains or waterways.[4][8][14]

Conclusion
6-Fluoroisatoic anhydride is a valuable chemical intermediate that requires careful and

informed handling. By adhering to the safety protocols outlined in this guide, researchers and
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drug development professionals can mitigate the associated risks and ensure a safe laboratory

environment. A thorough understanding of the hazards, the consistent use of appropriate

personal protective equipment, and a well-practiced emergency response plan are paramount

to the safe utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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